a2bchem aaron abcr Acmec aladdin alfa cooke enaminestore oakwoodchemical scbt sigmaaldrich TCI trc 百灵威 九鼎 罗恩试剂 麦克林 南京试剂 研峰科技

*4x1L 0.05g 0.1g 0.25g 0.5g 1 l 10 l 100 ml 100g 100l 100mg 100ML 10g 10l 10ml 12.10012×100ml 12.50012×500ml 12×100ml 12×500ml 12X100ML 18l 1g 1gram 1l 1lt 1ml 2,5 l 2.52,5 l 2.52,5l 2.5g 2.5l 2.5l（玻瓶） 2.5l（木箱） 2.5lt 200l 20L 25 l 2500ml 250l 250mg 250ml 25g 25l 25ML 2L 2ml 3.23x1.2ml 3l 3X1.2ML 4 l 4.1004x100 ml 4.24x2ml 4.54×5l 4×5L 4l 4x100 mL 4X2ML 500 ml 500g 500l 500mg 500ml 500ml（玻瓶） 50g 5g 5l 5l（钢桶） 5ml 6.16×1l 6.16x1 l 6×1L 6x1 L 6X1L 8.5008x500 ml 800ML 8x500 mL coated

≥99.8% 99.8% >99.5%(GC) >99.7%(GC) >99.8%(GC) >99.9%(GC) ≥99.0% ≥99.9% 0.2 mg/mL in MeOH 100 μg/mL in MeOH 1000 μg/mL in MeOH 2.0 mg/mL in MeOH 2000ug/ml in Purge and Trap Methanol 2000ug/mlinPurgeandTrapMethanol 493.4ug/ml（溶剂:MeOH） 5000μg/ml（溶剂：二硫化碳） 95% 99% 99.0% 99.5% 99.5%(GC) 99.5%（分子筛、 Water≤50 ppm） 99.5%, SpcDry, Water≤50 ppm (by K.F.), SpcSeal 99.5%, SpcDry, with molecular sieves, Water≤50 ppm (by K.F.), SpcSeal 99.5%,extra dry,with molecular sieves,Water≤50ppm,9DingSeal 99.8% 99+% ACS,≥99.0% analytical standard analytical standard,1.00mg/ml in methanol AR,99% AR,99.5% certified reference material, 200μg/mL in methanol for liquid chromatography LiChrosolv standard for GC,>99.9%(GC) United States Pharmacopeia (USP) Reference Standard 分析标准品,≥99.9%(GC) 基质:甲醇 浓度:493.4ug/ml 基质:甲醇 浓度:500ug/ml 无水级,99.8%,H2O ≤0.005%